Cas no 2229269-90-1 (1-amino-4,5,5,5-tetrafluoropentan-2-ol)

• Product Name: 1-amino-4,5,5,5-tetrafluoropentan-2-ol
• CAS No: 2229269-90-1
• MF: C₅H₉F₄NO
• MW: 175.124675512314
• CID: 6258978
• PubChem ID: 165964291
• Update Time: 2025-05-22

1-amino-4,5,5,5-tetrafluoropentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4,5,5,5-tetrafluoropentan-2-ol
• 2229269-90-1
• EN300-1963114

• Inchi： 1S/C5H9F4NO/c6-4(5(7,8)9)1-3(11)2-10/h3-4,11H,1-2,10H2
• InChI Key： JFJSILKRXHJYOD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CC(CN)O

Computed Properties

• Exact Mass: 175.06202656g/mol
• Monoisotopic Mass: 175.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-4,5,5,5-tetrafluoropentan-2-ol

Comprehensive Guide to 1-amino-4,5,5,5-tetrafluoropentan-2-ol (CAS No. 2229269-90-1): Properties, Applications, and Market Insights

1-amino-4,5,5,5-tetrafluoropentan-2-ol (CAS No. 2229269-90-1) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its amino and hydroxyl functional groups along with a tetrafluorinated carbon chain, is increasingly being explored in pharmaceutical research, agrochemical formulations, and specialty chemical synthesis. The growing demand for fluorinated building blocks in drug discovery has positioned this molecule as a valuable intermediate for modern synthetic chemistry.

The molecular structure of 1-amino-4,5,5,5-tetrafluoropentan-2-ol features a strategic combination of fluorine atoms and polar functional groups, which contributes to its interesting physicochemical properties. The presence of multiple fluorine atoms enhances the compound's lipophilicity while the amino and hydroxyl groups provide sites for further chemical modifications. Researchers are particularly interested in how the tetrafluorinated backbone influences the molecule's biological activity and metabolic stability, making it relevant for addressing current challenges in medicinal chemistry.

In pharmaceutical applications, 1-amino-4,5,5,5-tetrafluoropentan-2-ol serves as a crucial intermediate for the synthesis of various bioactive molecules. Its structural features make it particularly valuable for developing fluorinated pharmaceuticals, a class of compounds that represents about 20-25% of all approved drugs. The incorporation of fluorine atoms often improves drug potency, membrane permeability, and metabolic stability, addressing key concerns in modern drug development such as bioavailability and target selectivity.

The compound's applications extend beyond pharmaceuticals into the field of agrochemical innovation. With increasing global focus on sustainable agriculture and crop protection, fluorinated compounds like 1-amino-4,5,5,5-tetrafluoropentan-2-ol are being investigated for their potential in developing new-generation pesticides and herbicides. The fluorine atoms can enhance the biological activity of agrochemicals while potentially reducing environmental persistence, aligning with current trends toward greener agricultural solutions.

From a synthetic chemistry perspective, 1-amino-4,5,5,5-tetrafluoropentan-2-ol presents interesting challenges and opportunities. The molecule's multifunctional nature allows for diverse synthetic transformations, making it a versatile fluorinated synthon for organic synthesis. Recent publications have highlighted its use in constructing complex molecular architectures, particularly in the development of fluorinated amino acid analogs and other bioactive compounds. These applications are particularly relevant given the current research focus on organofluorine chemistry and its role in addressing modern therapeutic challenges.

The market dynamics for 1-amino-4,5,5,5-tetrafluoropentan-2-ol reflect broader trends in the specialty chemicals sector. With increasing investment in fluorochemical research and development, demand for such building blocks continues to grow. Industry reports suggest that the global market for fluorine-containing fine chemicals is expanding at a compound annual growth rate of approximately 5-7%, driven by pharmaceutical and agrochemical applications. This growth is further supported by technological advancements in fluorination methods and purification techniques.

Quality control and analytical characterization of 1-amino-4,5,5,5-tetrafluoropentan-2-ol present specific challenges due to its structural features. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for ensuring the compound's purity and identity. These analytical considerations are particularly important given the compound's potential use in regulated industries where stringent quality standards apply.

Storage and handling of 1-amino-4,5,5,5-tetrafluoropentan-2-ol require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from incompatible materials is recommended to maintain stability. These considerations are part of the broader chemical safety protocols that are increasingly important in research and industrial settings.

Looking toward future developments, researchers are exploring novel synthetic routes to 1-amino-4,5,5,5-tetrafluoropentan-2-ol that could improve efficiency and sustainability. Current investigations focus on catalytic fluorination methods and greener synthetic approaches that align with the principles of green chemistry. These developments are particularly relevant given the growing emphasis on sustainable chemical processes in both academic and industrial research.

The scientific literature surrounding 1-amino-4,5,5,5-tetrafluoropentan-2-ol continues to expand, with recent publications highlighting its utility in various synthetic applications. Patent analysis reveals growing interest from pharmaceutical and chemical companies, suggesting potential commercial applications in development. This intellectual property landscape reflects the compound's value as a specialty chemical intermediate with multiple potential applications.

In conclusion, 1-amino-4,5,5,5-tetrafluoropentan-2-ol (CAS No. 2229269-90-1) represents an important fluorinated building block with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility make it a valuable compound for addressing current challenges in medicinal chemistry and crop science. As research in organofluorine chemistry advances, the importance of such specialized intermediates is likely to grow, supporting innovation across multiple scientific disciplines.